Cas no 1443354-60-6 (Ethyl 3-(4-bromo-2,5-difluoro-phenoxy)propanoate)

• Product Name: Ethyl 3-(4-bromo-2,5-difluoro-phenoxy)propanoate
• CAS No: 1443354-60-6
• MF: C₁₁H₁₁BrF₂O₃
• MW: 309.104049921036
• MDL: MFCD18911548
• CID: 5160692
• Update Time: 2026-03-04

Ethyl 3-(4-bromo-2,5-difluoro-phenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-bromo-2,5-difluoro-phenoxy)propanoate

• MDL： MFCD18911548
• Inchi： 1S/C11H11BrF2O3/c1-2-16-11(15)3-4-17-10-6-8(13)7(12)5-9(10)14/h5-6H,2-4H2,1H3
• InChI Key： SLBOWZUSQXPQGH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCOC1=CC(F)=C(Br)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Additional information on Ethyl 3-(4-bromo-2,5-difluoro-phenoxy)propanoate

Ethyl 3-(4-bromo-2,5-difluoro-phenoxy)propanoate: Chemical Profile and Applications

Ethyl 3-(4-bromo-2,5-difluoro-phenoxy)propanoate, with the CAS number 1443354-60-6, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is notable for its unique structure, which combines a bromine atom, two fluorine atoms, and an ethyl ester group in a single molecule. Its phenoxy group contributes to its versatile reactivity, making it a valuable intermediate in the synthesis of various functional materials.

The molecular formula of Ethyl 3-(4-bromo-2,5-difluoro-phenoxy)propanoate is C₁₀H₉BrF₂O₂, with a molecular weight of approximately 296.0 g/mol. The compound exhibits a crystalline solid state at room temperature and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its bromine content plays a critical role in its reactivity, particularly in nucleophilic substitution reactions, which are widely utilized in organic synthesis.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced polymers and biodegradable materials. For instance, researchers have explored its use in the preparation of polyesters with tailored mechanical properties. The presence of the phenoxy group allows for enhanced compatibility with polar matrices, making it an attractive candidate for applications in composite materials.

In addition to its role in polymer synthesis, Ethyl 3-(4-bromo-2,5-difluoro-phenoxy)propanoate has been investigated for its potential in drug delivery systems. Its ability to undergo controlled hydrolysis under physiological conditions makes it a promising candidate for encapsulating bioactive molecules. Recent findings suggest that it can serve as a biocompatible carrier for anti-cancer drugs, offering improved stability and targeted delivery.

The synthesis of this compound typically involves a multi-step process that begins with the bromination of a fluorinated aromatic ring. The subsequent esterification step ensures the formation of the ethoxy group, which is crucial for its solubility and reactivity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction conditions, leading to higher yields and improved purity.

From an environmental perspective, the stability and biodegradation of Ethyl 3-(4-bromo-2,5-difluoro-phenoxy)propanoate have been extensively studied. Research indicates that under aerobic conditions, the compound undergoes gradual degradation, releasing non-toxic byproducts. This makes it a more sustainable alternative compared to traditional organic intermediates.

In conclusion, Ethyl 3-(4-bromo-2,5-difluoro-phenoxy)propanoate (CAS No: 1443354-60-6) stands out as a versatile compound with applications spanning from polymer science to drug delivery systems. Its unique chemical structure and reactivity continue to drive innovative research across various disciplines. As advancements in synthetic methods and material science progress, this compound is poised to play an even more significant role in developing next-generation materials and therapeutic agents.